Cas no 77517-67-0 (Octane, 2-fluoro-1-iodo-)

Octane, 2-fluoro-1-iodo- structure
Product name:Octane, 2-fluoro-1-iodo-
Octane, 2-fluoro-1-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Octane, 2-fluoro-1-iodo-
- 2-fluoro-1-iodooctane
- DTXSID50506300
- 77517-67-0
- 2-fluoro-1-iodo-octane
- SCHEMBL22660970
-
- Inchi: InChI=1S/C8H16FI/c1-2-3-4-5-6-8(9)7-10/h8H,2-7H2,1H3
- InChI Key: LRORGTWMRBHPAR-UHFFFAOYSA-N
- SMILES: CCCCCCC(CI)F
Computed Properties
- Exact Mass: 258.02768
- Monoisotopic Mass: 258.02808g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 66.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Octane, 2-fluoro-1-iodo- Related Literature
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
-
Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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